N-(3-(dimethylamino)propyl)-2-(1,3-dioxoisoindolin-2-yl)-N-(6-fluorobenzo[d]thiazol-2-yl)acetamide hydrochloride

• IUPAC Name: N-[3-(dimethylamino)propyl]-2-(1,3-dioxoisoindol-2-yl)-N-(6-fluoro-1,3-benzothiazol-2-yl)acetamide;hydrochloride
• InChI: InChI=1S/C22H21FN4O3S.ClH/c1-25(2)10-5-11-26(22-24-17-9-8-14(23)12-18(17)31-22)19(28)13-27-20(29)15-6-3-4-7-16(15)21(27)30;/h3-4,6-9,12H,5,10-11,13H2,1-2H3;1H
• InChI Key: HLUZXLVONIXLDO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN(C1=NC2=C(S1)C=C(C=C2)F)C(=O)CN3C(=O)C4=CC=CC=C4C3=O.Cl
• Molecular Formula: C22H22ClFN4O3S
• Molecular Weight: 477.0 g/mol

Description

N-(3-(dimethylamino)propyl)-2-(1,3-dioxoisoindolin-2-yl)-N-(6-fluorobenzo[d]thiazol-2-yl)acetamide hydrochloride is a useful research compound. Its molecular formula is C22H22ClFN4O3S and its molecular weight is 476.95. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Antitumor Activity of Amino Acid Ester Derivatives Containing 5-Fluorouracil : A series of amino acid ester derivatives containing 5-fluorouracil were synthesized using 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl) and N-hydroxybenzotriazole (HOBt) as coupling agents. These compounds, including derivatives similar to the specified compound, showed inhibitory effects against leukaemia HL-60 and liver cancer BEL-7402, indicating potential antitumor activity (J. Xiong et al., 2009).

• Novel Fluoro Substituted Benzo[b]pyran with Anti-Lung Cancer Activity : This study involves the synthesis of derivatives of 6-fluorobenzo[b]pyran-4-one, which, after undergoing various chemical reactions, showed anticancer activity at low concentrations against human cancer cell lines, including lung, breast, and CNS cancer. This highlights the potential of fluorinated compounds in cancer treatment (A. G. Hammam et al., 2005).

• Spectroscopic, Quantum Mechanical Studies, Ligand Protein Interactions and Photovoltaic Efficiency Modeling : A study on benzothiazolinone acetamide analogs, which are structurally related to the specified compound, involved spectroscopic and quantum mechanical analysis. These compounds showed potential as photosensitizers in dye-sensitized solar cells (DSSCs), indicating their utility in photovoltaic applications (Y. Mary et al., 2020).

• Synthesis and Pharmacological Investigation of Thiazolidinones as Anticonvulsants : Research on derivatives of thiazolidinones, which are structurally similar to the specified compound, showed that they have significant anticonvulsant activities. This suggests the potential of such compounds in the treatment of seizure disorders (M. Senthilraja & V. Alagarsamy, 2012).